![molecular formula C16H20ClNO2 B249519 N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}butan-2-amine](/img/structure/B249519.png)
N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}butan-2-amine
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Overview
Description
N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}butan-2-amine, also known as CMF-56, is a chemical compound that has gained attention in the scientific community for its potential use as a research tool. This compound has been synthesized in recent years, and studies have shown its effectiveness in various scientific applications.
Mechanism of Action
The mechanism of action of N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}butan-2-amine involves the inhibition of SERT. The compound binds to the protein and prevents it from reuptaking serotonin, leading to increased levels of serotonin in the brain. This increase in serotonin levels has been shown to have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its inhibition of SERT. The increased levels of serotonin in the brain can lead to improved mood, reduced anxiety, and other positive effects on behavior. However, the long-term effects of this compound on the brain and body are not yet fully understood.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}butan-2-amine is its selectivity for SERT inhibition. This property allows for more specific studies related to the serotonin system in the brain. However, the limitations of this compound include its potential toxicity and the lack of long-term studies related to its effects on the brain and body.
Future Directions
There are several future directions for research related to N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}butan-2-amine. One area of interest is the development of more selective inhibitors of SERT that have fewer potential side effects. Additionally, studies related to the long-term effects of this compound on the brain and body are needed to fully understand its potential as a research tool. Finally, research related to the use of this compound in the treatment of mood disorders and other mental health conditions is an area of significant interest.
Synthesis Methods
The synthesis of N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}butan-2-amine involves a multi-step process that includes the reaction of 3-chloro-4-methoxybenzaldehyde with 2-furylmethylamine to form an imine intermediate. The intermediate is then reduced with sodium borohydride to produce the final product, this compound. The yield of the synthesis process is approximately 60%, and the purity of the compound is over 98%.
Scientific Research Applications
N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}butan-2-amine has been used in various scientific studies as a research tool. One of the most significant applications of this compound is its use as a selective inhibitor of the serotonin transporter (SERT). SERT is a protein that is responsible for the reuptake of serotonin in the brain, and its inhibition can lead to increased serotonin levels. This property of this compound has been utilized in studies related to depression, anxiety, and other mood disorders.
properties
Molecular Formula |
C16H20ClNO2 |
---|---|
Molecular Weight |
293.79 g/mol |
IUPAC Name |
N-[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl]butan-2-amine |
InChI |
InChI=1S/C16H20ClNO2/c1-4-11(2)18-10-13-6-8-15(20-13)12-5-7-16(19-3)14(17)9-12/h5-9,11,18H,4,10H2,1-3H3 |
InChI Key |
QDXFGQQCRMSKLA-UHFFFAOYSA-N |
SMILES |
CCC(C)NCC1=CC=C(O1)C2=CC(=C(C=C2)OC)Cl |
Canonical SMILES |
CCC(C)NCC1=CC=C(O1)C2=CC(=C(C=C2)OC)Cl |
Origin of Product |
United States |
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